Cas no 1805006-35-2 (2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805006-35-2
• MF: C₆H₆BrF₂N₃O₂S
• MW: 302.096545696259
• CID: 4810944
• Update Time: 2025-06-08

2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H6BrF2N3O2S/c7-3-2(5(8)9)1-12-6(10)4(3)15(11,13)14/h1,5H,(H2,10,12)(H2,11,13,14)
• InChI Key： HWKHYBWFKDRZGX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C=1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 107

Additional information on 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide

Recent Advances in the Study of 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805006-35-2)

2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805006-35-2) is a novel pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate or active pharmaceutical ingredient (API) in the design of new therapeutic agents.

One of the most notable advancements in the study of this compound is its role as a building block for the synthesis of kinase inhibitors. Researchers have demonstrated that the sulfonamide and difluoromethyl groups in its structure contribute to its ability to interact with specific kinase targets, making it a promising candidate for the treatment of various cancers and inflammatory diseases. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its potential in modulating key signaling pathways.

In addition to its kinase inhibitory properties, 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide has also been investigated for its antimicrobial activity. A 2023 study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes.

The synthesis of 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide has also seen significant improvements. Recent methodologies emphasize greener and more efficient synthetic routes, such as one-pot reactions and catalytic processes, which reduce the use of hazardous reagents and improve yields. For instance, a 2022 patent application (WO2022156789) describes a novel catalytic system for the selective bromination and sulfonylation of pyridine derivatives, including this compound.

Despite these promising developments, challenges remain in the optimization of its pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805006-35-2) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable tool for researchers aiming to develop new therapeutic agents. Future studies will likely focus on expanding its applications and overcoming current limitations to fully realize its potential in the clinic.